N-(1-ADAMANTYL)-4-IODO-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE

• IUPAC Name: N-(1-adamantyl)-4-iodo-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H20IN3O/c1-19-8-12(16)13(18-19)14(20)17-15-5-9-2-10(6-15)4-11(3-9)7-15/h8-11H,2-7H2,1H3,(H,17,20)
• InChI Key: JQWGTKFQZOUPKI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NC23CC4CC(C2)CC(C4)C3)I
• Molecular Formula: C15H20IN3O
• Molecular Weight: 385.24 g/mol

Description

N-(1-ADAMANTYL)-4-IODO-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE is a synthetic compound that belongs to the class of pyrazole derivatives. This compound is characterized by the presence of an adamantyl group, an iodine atom, and a carboxamide group attached to a pyrazole ring. Pyrazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-ADAMANTYL)-4-IODO-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

Introduction of the Adamantyl Group: The adamantyl group can be introduced through a nucleophilic substitution reaction using an adamantyl halide.

Carboxamide Formation: The carboxamide group can be introduced through the reaction of the pyrazole derivative with an appropriate amine or amide reagent.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1-ADAMANTYL)-4-IODO-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogen atoms replacing the iodine atom.

Substitution: Formation of substituted derivatives with various functional groups replacing the iodine atom.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory and analgesic agent.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(1-ADAMANTYL)-4-IODO-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(1-adamantyl)-1-pentyl-1H-indole-3-carboxamide (APICA)
• N-(1-adamantyl)-1-pentyl-1H-indazole-3-carboxamide (APINACA)

Uniqueness

N-(1-ADAMANTYL)-4-IODO-1-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE is unique due to the presence of the iodine atom and the specific arrangement of functional groups. This structural uniqueness can result in distinct biological activities and chemical reactivity compared to other similar compounds.